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Compound of Interest

Compound Name: 3-Bromo-2-isopropoxypyridine

Cat. No.: B1291406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The

information herein is compiled from publicly available Safety Data Sheets (SDS) and is not

exhaustive. Users should always consult the most current SDS from their supplier before

handling this chemical and conduct a thorough risk assessment.

Chemical Identification
Identifier Value

Chemical Name 3-Bromo-2-isopropoxypyridine

Synonyms
3-bromo-2-propan-2-yloxypyridine, Pyridine, 3-

bromo-2-(1-methylethoxy)-

CAS Number 717843-55-5[1]

Molecular Formula C₈H₁₀BrNO

Purity ≥95% (as per available supplier data)[2]

Hazard Identification and Classification
Based on available Safety Data Sheets, 3-Bromo-2-isopropoxypyridine is classified as a

hazardous substance. The GHS hazard statements indicate potential health risks upon

exposure.
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GHS Hazard Statement Description

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]

H335 May cause respiratory irritation.[2]

Precautionary Statements: Key precautionary measures include avoiding breathing

dust/fumes/gas/mist/vapors/spray (P261), washing skin thoroughly after handling (P264), using

only outdoors or in a well-ventilated area (P271), and wearing protective gloves, clothing, and

eye/face protection (P280).[2]

Physical and Chemical Properties
Quantitative physical and chemical data for 3-Bromo-2-isopropoxypyridine are largely

unavailable in the reviewed safety documents.[1] The table below reflects this lack of data. For

reference, properties of structurally similar compounds are provided to offer a general

understanding, but these values are not representative of the target compound.

Property
3-Bromo-2-
isopropoxypyridine

3-Bromo-2-
methoxypyridine
(CAS 13472-59-8)

3-Bromo-2-
hydroxypyridine
(CAS 13466-43-8)
[3]

Physical State No Data Available Liquid Solid

Boiling Point No Data Available No Data Available No Data Available

Melting Point No Data Available No Data Available 179-183 °C

Flash Point No Data Available 93.3 °C (closed cup) Not Applicable

Density No Data Available 1.5856 g/mL at 25 °C No Data Available

Refractive Index No Data Available n20/D 1.566 No Data Available

Toxicological and Ecological Data
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Comprehensive toxicological and ecological studies for 3-Bromo-2-isopropoxypyridine have

not been reported in the available safety literature. All reviewed datasheets explicitly state "no

data available" for these endpoints.

Toxicological Data

Endpoint Result

Acute Toxicity (Oral) No Data Available[1]

Acute Toxicity (Dermal) No Data Available[1]

Acute Toxicity (Inhalation) No Data Available[1]

Carcinogenicity No Data Available

Mutagenicity No Data Available

Teratogenicity No Data Available

| Specific Target Organ Toxicity | May cause respiratory irritation.[2] |

Ecological Data

Endpoint Result

Toxicity to Fish No Data Available[1]

Toxicity to Daphnia No Data Available[1]

Toxicity to Algae No Data Available[1]

Persistence and Degradability No Data Available[1]

| Bioaccumulative Potential | No Data Available[1] |

General Experimental Methodologies for Safety
Assessment
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While specific experimental protocols for 3-Bromo-2-isopropoxypyridine are not available,

the data typically found in an SDS are generated using standardized testing guidelines, often

from organizations like the Organisation for Economic Co-operation and Development (OECD).

Acute Toxicity: Determined by studies such as OECD Test Guidelines 420, 423, or 425

(Oral), 402 (Dermal), and 403 (Inhalation). These protocols involve administering the

substance to laboratory animals (typically rodents) to determine the dosage that causes

mortality or significant toxic effects.

Skin and Eye Irritation: Assessed using methods like OECD Test Guidelines 404 (Draize

Rabbit Skin Irritation Test) and 405 (Draize Rabbit Eye Irritation Test). These involve applying

the substance to the skin or eyes of animals to observe for redness, swelling, and other

signs of irritation. In vitro alternatives are increasingly used.

Physical Properties: Properties like melting point, boiling point, and flash point are

determined using standardized physical chemistry methods, such as those described by

ASTM International or the OECD Test Guideline 102 (Melting Point) and 103 (Boiling Point).

The workflow for a comprehensive chemical safety assessment is a multi-stage process, as

illustrated in the diagram below.
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Phase 1: Initial Assessment

Phase 2: Experimental Testing (Tiered Approach)

Phase 3: Hazard Classification & Reporting

Compound Identification
(CAS, Structure)

Literature & Database Search
(Toxicity, Physicochem Data)

In Silico / QSAR Modeling
(Predictive Toxicology)

Data Gap Analysis

Physicochemical Properties
(Melting Pt, Boiling Pt, etc.)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Irritation & Corrosivity
(Skin, Eye)

Genotoxicity / Mutagenicity
(Ames Test, etc.)

Data Evaluation & Weight of Evidence

GHS Classification

Safety Data Sheet (SDS) Generation

Risk Assessment & Management Plan

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety assessment.
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Handling, Storage, and Personal Protection
Engineering Controls:

Handle in a well-ventilated place, such as a fume hood, to minimize exposure to vapors or

mists.[2]

Ensure adequate ventilation is present in storage and handling areas.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[1]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid and Fire-Fighting Measures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water. If skin irritation occurs, get medical advice.[2]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOx)

and hydrogen bromide (HBr).[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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